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An Objective Comparison of 4-Fluorocinnamic Acid and Cinnamic Acid for Researchers

Introduction
Cinnamic acid, a naturally occurring aromatic carboxylic acid, and its fluorinated analog, 4-
Fluorocinnamic acid, are pivotal compounds in medicinal chemistry and materials science.[1]

[2][3] Cinnamic acid is found in various plants and is known for its role in the biosynthesis of

many natural products, as well as its applications in the flavor, fragrance, and pharmaceutical

industries.[2][4][5] The strategic addition of a fluorine atom to the cinnamic acid scaffold,

creating 4-Fluorocinnamic acid, significantly alters its physicochemical and biological

properties.[6] This modification can enhance metabolic stability, cell permeability, and overall

biological potency, making it a compound of great interest for drug development.[6][7]

This guide provides a detailed comparative analysis of these two compounds, supported by

experimental data, to assist researchers, scientists, and drug development professionals in

their work.

Data Presentation: Physicochemical Properties
The introduction of a highly electronegative fluorine atom at the para-position of the phenyl ring

in cinnamic acid induces notable changes in its physical and chemical characteristics.

Fluorine's electron-withdrawing effect can influence acidity (pKa) and lipophilicity (logP), which

are critical parameters for predicting a drug's behavior in a biological system.[6]
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Property Cinnamic Acid 4-Fluorocinnamic Acid

IUPAC Name
(E)-3-Phenylprop-2-enoic

acid[4]

(E)-3-(4-fluorophenyl)prop-2-

enoic acid[8]

CAS Number 140-10-3[4] 459-32-5[9]

Molecular Formula C₉H₈O₂[4] C₉H₇FO₂[9][10]

Molecular Weight 148.16 g/mol [4] 166.15 g/mol [3][10]

Appearance
White to off-white crystalline

powder[4]

White to off-white crystalline

solid/powder[3][9][10]

Melting Point 132 – 136 °C[1][4][11] 207 - 211 °C[3][12]

Boiling Point 300 °C[4][13] 302.6 °C at 760 mmHg[10]

Water Solubility
Slightly soluble (0.4 g/L at

25°C)[2][4][13]
Limited / Slightly soluble[9][10]

Organic Solvents
Soluble in ethanol, acetone,

ether[4][13]

Soluble in ethanol, methanol,

DMSO[9][10]

Acidity (pKa) 4.44[2][6] 4.43 (Predicted)[6] / 3.99[10]

Lipophilicity (logP) 2.13[6] 1.92 (Calculated)[6][14]

Comparative Biological Activity
Fluorination is a key strategy in medicinal chemistry to enhance the biological activity of a lead

compound.[6] In the case of cinnamic acid, the addition of fluorine has been shown to modulate

its antimicrobial and anti-inflammatory properties.[6] Cinnamic acid and its derivatives are

known to possess antioxidant, antimicrobial, anticancer, and anti-inflammatory properties.[5][7]

[11] Fluorination can enhance this activity; for instance, derivatives of 4-fluorocinnamic acid
have demonstrated improved anti-tuberculosis activity when compared to the parent cinnamic

acid.[6]
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Biological Activity Cinnamic Acid
4-Fluorocinnamic
Acid & Derivatives

Key Findings

Antimicrobial
MIC >5 mM (Various

Bacteria)[7]

Enhanced activity,

particularly against

Mycobacterium

tuberculosis[5][6]

The presence of an

electron-withdrawing

group like fluorine on

the phenyl ring

generally favors

significant anti-TB

activity.[5]

Anti-inflammatory

Inhibits pro-

inflammatory

mediators[7]

Investigated as

potential COX

inhibitors[6]

Fluorination can

enhance potency and

selectivity for

cyclooxygenase

(COX) enzymes.[6]

Anticancer
IC50: 1 - 4.5 mM

(Various cell lines)[7]

Serves as a key

intermediate for

anticancer agents[3]

Fluorine substitutions

can enhance

metabolic stability and

cell permeability,

which are desirable

properties for

anticancer drug

candidates.[7]

Visualizations
Logical Workflow for Comparative Analysis
The following diagram illustrates a standard workflow for the comparative evaluation of

cinnamic acid and its fluorinated analog. This process ensures a comprehensive analysis of

their properties and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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